H3B-5942: A Covalent Antagonist for Wild-Type and Mutant Estrogen Receptor Alpha
H3B-5942: A Covalent Antagonist for Wild-Type and Mutant Estrogen Receptor Alpha
An In-depth Technical Guide on the Mechanism of Action and Target Pathway of H3B-5942
For Researchers, Scientists, and Drug Development Professionals
Introduction
H3B-5942 is an investigational, orally active, selective, and irreversible covalent antagonist of Estrogen Receptor Alpha (ERα).[1] It belongs to a class of molecules known as Selective Estrogen Receptor Covalent Antagonists (SERCAs).[2][3] Developed to address endocrine resistance in ER-positive (ER+) breast cancer, H3B-5942 demonstrates potent activity against both wild-type (WT) and mutant forms of ERα, which are common drivers of acquired resistance to standard-of-care endocrine therapies.[2][4] This document provides a comprehensive overview of the mechanism of action, target pathway, preclinical data, and key experimental methodologies used to characterize H3B-5942.
Target Pathway: Estrogen Receptor Alpha (ERα) Signaling
The primary target of H3B-5942 is the Estrogen Receptor Alpha (ERα), a key driver in the majority of breast cancers. ERα is a nuclear hormone receptor that, upon binding to its ligand, estradiol (B170435) (E2), undergoes a conformational change, dimerizes, and translocates to the nucleus. There, it binds to Estrogen Response Elements (EREs) in the promoter regions of target genes, recruiting coactivators and initiating transcription of genes involved in cell proliferation and survival.
Mutations in the ligand-binding domain of ERα, such as Y537S and D538G, can lead to constitutive, ligand-independent activation of the receptor, resulting in resistance to conventional endocrine therapies like tamoxifen (B1202) (a SERM) and fulvestrant (B1683766) (a SERD).
H3B-5942 covalently binds to a specific cysteine residue (Cys530) within the ERα ligand-binding domain. This covalent and irreversible binding locks the receptor in a unique antagonistic conformation that is distinct from that induced by SERMs or SERDs. This conformation prevents the recruitment of coactivators, thereby blocking ERα-dependent gene transcription and subsequent tumor cell proliferation.
Data Presentation
Binding Affinity and Antiproliferative Activity
H3B-5942 demonstrates high-affinity binding to both wild-type and mutant ERα, translating to potent antiproliferative activity in various breast cancer cell lines.
| Parameter | Target | Value | Reference |
| Ki | ERα WT | 1 nM | |
| Ki | ERα (Y537S) | 0.41 nM |
Table 1: Binding affinity (Ki) of H3B-5942 for ERα.
| Cell Line | ERα Status | GI50 (nM) | Reference |
| MCF7-Parental | WT | 0.5 | |
| MCF7-LTED-ERα | WT | 2 | |
| MCF7-LTED-ERα | Y537C | 30 |
Table 2: Antiproliferative activity (GI50) of H3B-5942 in ERα-positive breast cancer cell lines.
In Vivo Antitumor Efficacy
Preclinical studies in xenograft models have demonstrated significant, dose-dependent antitumor activity of H3B-5942, which was superior to fulvestrant in an ERα Y537S mutant model.
| Xenograft Model | ERα Status | Dose (mg/kg, p.o., q.d.) | Tumor Growth Inhibition (TGI) | Reference |
| MCF7 | WT | 1, 3, 10, 30 | 19%, 41%, 68%, 83% (on day 17) | |
| ST941 PDX | Y537S/WT | 3, 10, 30, 100, 200 | Dose-dependent inhibition, superior to fulvestrant |
Table 3: In vivo efficacy of H3B-5942 in breast cancer xenograft models.
Experimental Protocols
Detailed characterization of H3B-5942 involves a series of biochemical and cell-based assays. Below are summaries of the key experimental methodologies employed.
Intact Mass Spectrometry for Covalent Binding Validation
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Objective: To confirm the covalent binding of H3B-5942 to ERα and identify the specific residue involved.
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Methodology Summary: Recombinant ERα ligand-binding domains (LBDs), both WT and mutant (e.g., Y537S), are incubated with a molar excess of H3B-5942. The reaction mixture is then analyzed by intact mass spectrometry. A mass shift corresponding to the molecular weight of H3B-5942 confirms covalent modification. To pinpoint Cys530 as the binding site, the experiment is repeated using an ERα LBD with a Cys530Ser mutation; the absence of a mass shift in this mutant validates Cys530 as the target residue.
Cell Proliferation Assays
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Objective: To determine the concentration of H3B-5942 that inhibits 50% of cell growth (GI50).
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Methodology Summary: Breast cancer cell lines (e.g., MCF7) are seeded in multi-well plates and treated with a range of H3B-5942 concentrations for a period of 6 to 13 days. Cell viability is assessed using reagents like CellTiter-Glo® (CTG) which measures ATP levels, or by using an IncuCyte live-cell imaging system to monitor cell confluency over time. The GI50 values are then calculated from the dose-response curves.
Western Blot Analysis
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Objective: To assess the effect of H3B-5942 on ERα protein levels and downstream signaling.
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Methodology Summary: Cells are treated with various concentrations of H3B-5942, fulvestrant, or 4-hydroxytamoxifen (B85900) (4-OHT) for a specified time (e.g., 24 hours). Cell lysates are prepared, and proteins are separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against ERα and downstream targets. A loading control like GAPDH is used to ensure equal protein loading. This allows for the comparison of protein expression levels across different treatments.
In Vivo Xenograft Studies
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Objective: To evaluate the antitumor efficacy of H3B-5942 in a living organism.
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Methodology Summary: Immunocompromised mice (e.g., athymic nude mice) are implanted with human breast cancer cells (cell line-derived xenograft) or patient-derived tumor fragments (PDX model). Once tumors reach a specified volume, mice are randomized into vehicle control and treatment groups. H3B-5942 is administered orally, typically once daily (q.d.), at various doses. Tumor volume and body weight are measured regularly to assess efficacy and toxicity. At the end of the study, tumors can be harvested for pharmacodynamic analysis (e.g., target gene expression).
Conclusion
H3B-5942 is a potent, selective estrogen receptor covalent antagonist that effectively targets both wild-type and mutant ERα. Its unique mechanism of action, involving irreversible binding to Cys530 and inducing a distinct antagonist conformation, allows it to overcome common resistance mechanisms to existing endocrine therapies. The robust preclinical data, demonstrating significant antiproliferative activity in vitro and superior tumor growth inhibition in vivo, support its continued investigation as a potential therapeutic option for patients with ER-positive breast cancer. The combination of H3B-5942 with CDK4/6 or mTOR inhibitors may offer further synergistic benefits.
References
- 1. researchgate.net [researchgate.net]
- 2. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Item - Tables S3-S4 from Discovery of Selective Estrogen Receptor Covalent Antagonists for the Treatment of ERαWT and ERαMUT Breast Cancer - American Association for Cancer Research - Figshare [aacr.figshare.com]
- 4. researchgate.net [researchgate.net]
